Cas no 1822793-55-4 (2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione)

2-(Hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione is a spirocyclic compound featuring a unique diazaspiro[3.4]octane core with a hydroxymethyl substituent. Its rigid spirocyclic structure enhances stability and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxyl and carbonyl functionalities allows for versatile derivatization, enabling applications in drug discovery and material science. The compound’s balanced polarity and compact scaffold contribute to improved bioavailability and binding affinity in target interactions. Its synthetic utility is further underscored by its compatibility with diverse reaction conditions, facilitating efficient modifications for specialized applications. This compound is particularly relevant in the development of bioactive molecules and heterocyclic chemistry research.

2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione structure

1822793-55-4 structure

Product Name:2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione

CAS No:1822793-55-4

MF:

MW:

CID:4621273

PubChem ID:89772321

Update Time:2025-10-30

2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione Chemical and Physical Properties

Names and Identifiers

- 2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione

2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1609073-0.05g	2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione	1822793-55-4	95%	0.05g	$212.0	2023-07-06
Enamine	EN300-1609073-0.1g	2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione	1822793-55-4	95%	0.1g	$317.0	2023-07-06
Enamine	EN300-1609073-0.25g	2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione	1822793-55-4	95%	0.25g	$452.0	2023-07-06
Enamine	EN300-1609073-0.5g	2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione	1822793-55-4	95%	0.5g	$713.0	2023-07-06
Enamine	EN300-1609073-1.0g	2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione	1822793-55-4	95%	1.0g	$914.0	2023-07-06
Enamine	EN300-1609073-2.5g	2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione	1822793-55-4	95%	2.5g	$1791.0	2023-07-06
Enamine	EN300-1609073-5.0g	2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione	1822793-55-4	95%	5.0g	$2650.0	2023-07-06
Enamine	EN300-1609073-10.0g	2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione	1822793-55-4	95%	10.0g	$3929.0	2023-07-06
Enamine	EN300-1609073-50mg	2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione	1822793-55-4	95.0%	50mg	$212.0	2023-09-23
Enamine	EN300-1609073-100mg	2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione	1822793-55-4	95.0%	100mg	$317.0	2023-09-23

2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Additional information on 2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione

Professional Introduction to 2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione (CAS No. 1822793-55-4)

2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione (CAS No. 1822793-55-4) is a fascinating compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This spirocyclic diamine derivative exhibits a complex molecular framework that combines a six-membered hydantoin ring with an eight-membered spirocyclic structure, making it a versatile scaffold for drug discovery and development.

The compound's chemical name highlights several key structural features that are of particular interest to researchers. The presence of a hydroxymethyl group at the 2-position suggests potential for hydrogen bonding interactions, which can be crucial for binding to biological targets. Additionally, the spirocyclic core and the adjacent hydantoin moiety contribute to a rigid conformation that may enhance the compound's affinity for specific receptors or enzymes.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural products and exhibit unique pharmacological activities. The spiro[3.4]octane scaffold, in particular, has been explored for its potential in treating various diseases, including neurological disorders and infectious diseases. The diamine functionality in 2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione further enhances its appeal as a pharmacophore, as diamines are known to interact with a wide range of biological targets.

The hydantoin ring is another important structural element that contributes to the compound's chemical diversity. Hydantoin derivatives have been widely studied for their antimicrobial and anti-inflammatory properties. The combination of these two motifs in 2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione creates a multifaceted scaffold that could potentially lead to the discovery of novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the hydroxymethyl group at the 2-position is particularly challenging and requires precise control over reaction conditions to avoid side products. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve the efficiency of these transformations.

The pharmacological profile of 2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione has been extensively studied in recent years. Initial in vitro assays have shown promising activity against several targets, including kinases and proteases involved in cancer progression. The compound's ability to inhibit these enzymes suggests its potential as an anticancer agent. Additionally, preliminary studies have indicated that it may exhibit antimicrobial properties, making it a candidate for developing new antibiotics.

The spirocyclic structure of this compound provides stability against metabolic degradation, which is an important factor for drug candidates. This stability ensures that the compound can reach its target site in the body without being rapidly broken down before exerting its therapeutic effect. Furthermore, the presence of multiple hydrogen bonding sites allows for strong interactions with biological targets, enhancing binding affinity.

In conclusion, 2-(hydroxymethyl)-5,7-diazaspiro[3.4]octane-6,8-dione (CAS No. 1822793-55-4) is a structurally complex and pharmacologically interesting compound with significant potential in drug discovery and development. Its unique combination of functional groups and rigid spirocyclic core make it an attractive scaffold for designing novel therapeutic agents targeting various diseases.